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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B2503928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromobenzaldoxime, with the CAS registry number 34158-72-0, is an organic compound

characterized by a benzene ring substituted with both a bromine atom and an oxime functional

group.[1] This molecule serves as a versatile building block in organic synthesis, offering a

reactive platform for the creation of more complex molecules.[1] Its utility is primarily

recognized in the synthesis of various organic compounds, and it has also been noted for its

potential applications in the agrochemical sector.[1][2] This guide provides a comprehensive

overview of its chemical and physical properties, synthesis, spectroscopic characterization, and

known applications.

Physicochemical Properties
The fundamental physicochemical properties of 2-Bromobenzaldoxime are summarized in the

table below. These properties are crucial for its handling, storage, and application in

experimental settings. The compound typically appears as a light yellow or white to off-white

solid.[1]
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Property Value Source

CAS Number 34158-72-0 [1]

Molecular Formula C₇H₆BrNO [1]

Molecular Weight 200.03 g/mol [2]

Melting Point 98-100 °C [1]

Boiling Point 102-104 °C

Appearance
Light yellow liquid or solid;

White to off-white solid
[1]

InChI Key
PSIRFUPZHPEKAE-

UHFFFAOYSA-N
[1]

Canonical SMILES C1=CC=C(C(=C1)C=NO)Br [1]

Purity Min. 95% [2]

Storage Ambient temperatures [1]

Synthesis and Reactions
The primary route for the synthesis of 2-Bromobenzaldoxime involves the reaction of 2-

bromobenzaldehyde with hydroxylamine. This is a standard method for the formation of oximes

from aldehydes.

2-Bromobenzaldehyde

2-Bromobenzaldoxime

Reaction

Hydroxylamine
(NH2OH)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromobenzaldoxime.
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Experimental Protocol: Synthesis of 2-
Bromobenzaldoxime
The following is a generalized experimental protocol for the synthesis of 2-
Bromobenzaldoxime from 2-bromobenzaldehyde.

Materials:

2-Bromobenzaldehyde

Hydroxylamine hydrochloride

Sodium hydroxide or other suitable base

Ethanol or another suitable solvent

Water

Standard laboratory glassware (round-bottom flask, condenser, beaker, etc.)

Magnetic stirrer and stir bar

Heating mantle or water bath

Procedure:

Dissolve 2-bromobenzaldehyde in a suitable solvent, such as ethanol, in a round-bottom

flask.

In a separate beaker, prepare a solution of hydroxylamine hydrochloride and a base (e.g.,

sodium hydroxide) in water. The base is used to liberate the free hydroxylamine from its salt.

Slowly add the aqueous hydroxylamine solution to the stirred solution of 2-

bromobenzaldehyde at room temperature.

The reaction mixture may be gently heated under reflux for a specified period to ensure the

completion of the reaction. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).
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After the reaction is complete, the mixture is cooled to room temperature.

The product, 2-Bromobenzaldoxime, may precipitate out of the solution. If not, the product

can be isolated by pouring the reaction mixture into cold water and collecting the resulting

precipitate by filtration.

The crude product can be purified by recrystallization from a suitable solvent (e.g.,

ethanol/water mixture) to yield pure 2-Bromobenzaldoxime.

The final product should be dried under vacuum.

Spectroscopic Characterization
While specific spectra for 2-Bromobenzaldoxime are not readily available in the provided

search results, the expected spectroscopic characteristics can be inferred from its structure and

data for analogous compounds.
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Spectroscopy Expected Characteristics

¹H NMR

Aromatic protons (in the range of 7.0-8.0 ppm),

an aldehydic proton singlet (deshielded, >8.0

ppm), and a hydroxyl proton from the oxime

group (broad singlet, variable chemical shift).

¹³C NMR

Signals corresponding to the carbon atoms of

the benzene ring, with the carbon attached to

the bromine being significantly deshielded. A

signal for the C=N carbon of the oxime group

would also be present.

IR Spectroscopy

A characteristic C=N stretching vibration

(around 1650 cm⁻¹), O-H stretching of the

oxime (broad band around 3200-3400 cm⁻¹),

and C-Br stretching (in the fingerprint region).

The C=O stretching band of the starting

aldehyde (around 1700 cm⁻¹) should be absent

in the final product.[3][4]

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of 2-Bromobenzaldoxime

(200.03 g/mol ). Isotopic peaks characteristic of

the presence of a bromine atom (M and M+2

peaks in approximately a 1:1 ratio) would be

expected.

Applications and Biological Relevance
2-Bromobenzaldoxime is primarily utilized as a versatile intermediate in organic synthesis.[1]

Its structure allows for further chemical transformations at the oxime group or through reactions

involving the aromatic ring and the bromine substituent. One noted application is in the

agrochemical industry, where it is used to control nematodes and insects in crops.[2] It is

suggested to have a high transformation efficiency and to be effective against acarids and

insects.[2]
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Caption: Potential applications of 2-Bromobenzaldoxime.

While there is no specific information available regarding the signaling pathways or detailed

mechanisms of action of 2-Bromobenzaldoxime in a drug development context, its role as a

synthetic intermediate suggests that it could be a precursor to biologically active molecules.

Safety Information
2-Bromobenzaldoxime should be handled with care. It may be harmful if swallowed, inhaled,

or in contact with skin.[1] Appropriate personal protective equipment, such as gloves, safety

glasses, and a lab coat, should be worn when handling this chemical. Work should be

conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the

Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
2-Bromobenzaldoxime is a valuable chemical intermediate with established applications in

organic synthesis and potential uses in the agrochemical field. Its well-defined physicochemical

properties and straightforward synthesis make it an accessible building block for researchers.

While its biological activity is not extensively documented, its structure presents opportunities

for the development of novel compounds with potential therapeutic or other useful properties.

Further research into its reactivity and biological effects could uncover new applications for this

versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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